Cas no 832077-48-2 (Ethanone, 2-isothiocyanato-1-(4-oxazolyl)-)

• Product name: Ethanone, 2-isothiocyanato-1-(4-oxazolyl)-
• CAS No: 832077-48-2
• MF: C₆H₄N₂O₂S
• MW: 168.173159599304
• CID: 677007
• PubChem ID: 71416151

Ethanone, 2-isothiocyanato-1-(4-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-isothiocyanato-1-(4-oxazolyl)-
• 2-isothiocyanato-1-(1,3-oxazol-4-yl)ethanone
• 2-Isothiocyanato-1-(1,3-oxazol-4-yl)ethan-1-one
• DTXSID20835553
• 832077-48-2

• Inchi： InChI=1S/C6H4N2O2S/c9-6(1-7-4-11)5-2-10-3-8-5/h2-3H,1H2
• InChI Key： HPDPMBKBNZZBCA-UHFFFAOYSA-N
• SMILES： C1=C(N=CO1)C(=O)CN=C=S

Computed Properties

• Exact Mass: 167.99934855g/mol
• Monoisotopic Mass: 167.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.6Ų